2-Ethyl-5-methoxypyridazin-3(2H)-one

• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• IUPAC Name: 2-ethyl-5-methoxypyridazin-3-one
• InChI: InChI=1S/C7H10N2O2/c1-3-9-7(10)4-6(11-2)5-8-9/h4-5H,3H2,1-2H3
• InChI Key: XGZQXWURILUCRL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C=C(C=N1)OC

Description

2-Ethyl-5-methoxypyridazin-3(2H)-one is a heterocyclic compound featuring a pyridazinone core substituted with an ethyl group at the 2-position and a methoxy group at the 5-position. Pyridazinones are six-membered aromatic rings containing two adjacent nitrogen atoms and a ketone group, which confer unique electronic and steric properties.

Comparison with Similar Compounds

Comparison with Similar Pyridazinone Derivatives

Pyridazinone derivatives exhibit diverse properties depending on substituent type and position. Below is a comparative analysis of 2-Ethyl-5-methoxypyridazin-3(2H)-one with structurally related compounds:

Table 1: Substituent Effects on Pyridazinone Derivatives

Compound Name	Substituents	Synthesis Method (Key Reagents)	Key Inferred Properties
2-Ethyl-5-methoxypyridazin-3(2H)-one	2-Ethyl, 5-Methoxy	Likely alkylation (e.g., ethyl halide + base)	Moderate lipophilicity; electron-donating methoxy group enhances stability
5-Chloro-6-phenyl-2-substituted derivatives (3a-3h)	2-Substituted, 5-Chloro, 6-Phenyl	Alkylation (K₂CO₃, halides in acetone)	Chloro group (electron-withdrawing) increases electrophilicity; phenyl enhances π-π interactions
2-Benzyl-5-chloro-4-methoxypyridazin-3-one	2-Benzyl, 4-Methoxy, 5-Chloro	Not specified (SDS data)	High lipophilicity (benzyl group); potential toxicity due to chloro substituent
5-(2-(Dimethylamino)ethoxy)pyridazin-3(2H)-one	5-Dimethylaminoethoxy	Not detailed (CAS data)	Polar dimethylaminoethoxy group improves water solubility; potential for hydrogen bonding
2-Substituted methylthio derivatives (8a,b, 10a,b)	2-Substituted, methylthio	Na₂S·9H₂O in DMF	Methylthio group introduces sulfur-based reactivity (e.g., nucleophilic substitution)

Key Observations :

Substituent Position and Electronic Effects: Methoxy groups (electron-donating) at the 5-position (as in the target compound) stabilize the ring via resonance, contrasting with chloro substituents (electron-withdrawing), which increase electrophilicity for further reactions like nucleophilic aromatic substitution .

Synthetic Routes :

• Alkylation at the 2-position is common across analogs, using bases like K₂CO₃ in polar aprotic solvents (acetone or DMF) .
• Methoxy groups may be introduced via nucleophilic substitution or methoxylation, whereas chloro groups often originate from precursor molecules .

Physicochemical Properties: Lipophilicity increases with non-polar substituents (e.g., benzyl > ethyl > methylthio) . Polar groups (e.g., dimethylaminoethoxy) enhance solubility but may reduce membrane permeability .